Cas no 1262860-68-3 (4-Oxazolecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, ethyl ester
• CAS No: 1262860-68-3
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 2126287
• Update Time: 2023-11-19

4-Oxazolecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(tert-butoxycarbonyl)-2-methyloxazole-4-carboxylate
• CID 121002849
• 4-Oxazolecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, ethyl ester

• Inchi： 1S/C12H17NO5/c1-6-16-10(14)8-9(17-7(2)13-8)11(15)18-12(3,4)5/h6H2,1-5H3
• InChI Key： MQRPXPGIZCRGNS-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C(=O)OCC)N=C(C)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Topological Polar Surface Area: 78.6

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±27.0 °C(Predicted)
• pka: 11.88±0.70(Predicted)